Tetrapotassium monoxide

• Molecular Formula: HK4O+3
• Molecular Weight: 173.401 g/mol
• IUPAC Name: tetrapotassium;hydroxide
• InChI: InChI=1S/4K.H2O/h;;;;1H2/q4*+1;/p-1
• InChI Key: RPBHEUKWMDFKRL-UHFFFAOYSA-M
• Canonical SMILES: [OH-].[K+].[K+].[K+].[K+]
• CAS No.: 89091-88-3

Description

Tetrapotassium monoxide is an inorganic compound with the chemical formula K₄O. It is composed of four potassium ions and one oxygen ion, resulting in a molecular weight of 172.3926 g/mol

Preparation Methods

Tetrapotassium monoxide can be synthesized through several methods. One common synthetic route involves the reaction of potassium metal with potassium hydroxide under controlled conditions. The reaction is typically carried out in an inert atmosphere to prevent oxidation of the potassium metal. The reaction can be represented as follows:

[ 4K + KOH \rightarrow K_4O + H_2 ]

Industrial production methods for this compound often involve high-temperature processes to ensure the complete reaction of the starting materials. These methods may include the use of specialized reactors and controlled environments to maintain the purity and stability of the final product .

Chemical Reactions Analysis

Tetrapotassium monoxide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Some common reactions include:

Oxidation: this compound can be oxidized to form potassium oxide (K₂O) and potassium peroxide (K₂O₂) under specific conditions.

Reduction: It can be reduced by hydrogen gas to form potassium hydroxide (KOH) and potassium metal.

Substitution: this compound can react with halogens to form potassium halides (e.g., KCl, KBr) and oxygen gas.

Common reagents used in these reactions include hydrogen gas, halogens, and oxygen. The major products formed from these reactions are potassium hydroxide, potassium halides, and various potassium oxides .

Scientific Research Applications

Tetrapotassium monoxide has several scientific research applications across different fields:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes. Its unique properties make it valuable for studying reaction mechanisms and developing new compounds.

Biology: this compound is used in biological research to study the effects of potassium ions on cellular processes. It is also used in the preparation of potassium-based buffers and solutions.

Medicine: In the medical field, this compound is used in the development of potassium supplements and treatments for potassium deficiency.

Industry: It is used in the production of potassium-based chemicals and materials, including fertilizers, detergents, and ceramics.

Mechanism of Action

The mechanism of action of tetrapotassium monoxide involves the release of potassium ions (K⁺) and oxygen ions (O²⁻) upon dissolution in water or other solvents. These ions interact with various molecular targets and pathways, influencing chemical reactions and biological processes. The potassium ions play a crucial role in maintaining cellular functions, including nerve transmission, muscle contraction, and enzyme activity .

Comparison with Similar Compounds

Tetrapotassium monoxide can be compared with other similar compounds, such as tetrasodium pyrophosphate and tetrapotassium pyrophosphate. These compounds share some similarities in their chemical structure and properties but also have distinct differences:

Tetrasodium pyrophosphate (Na₄P₂O₇): This compound is used as a buffering agent, emulsifier, and dispersing agent in various applications, including food additives and detergents.

Tetrapotassium pyrophosphate (K₄P₂O₇): Similar to this compound, this compound is used in water treatment, detergents, and as a sequestering agent.

The uniqueness of this compound lies in its specific chemical composition and the distinct reactions it undergoes compared to other potassium-based compounds .